3-Cyclopropoxy-4-ethyl-5-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• SMILES: CCC1=C(C=NC=C1C)OC2CC2
• InChI: InChI=1S/C11H15NO/c1-3-10-8(2)6-12-7-11(10)13-9-4-5-9/h6-7,9H,3-5H2,1-2H3
• InChIKey: MNIIFLFNPHNELV-UHFFFAOYSA-N

3-Cyclopropoxy-4-ethyl-5-methylpyridine Identification and Procurement Baseline

3-Cyclopropoxy-4-ethyl-5-methylpyridine (CAS 1243318-47-9) is a trisubstituted pyridine derivative with the molecular formula C11H15NO and a molecular weight of 177.24 g/mol . The compound belongs to the cyclopropoxy-pyridine class, characterized by a cyclopropoxy substituent at the 3-position, an ethyl group at the 4-position, and a methyl group at the 5-position of the pyridine ring . Its SMILES notation is CCc1c(C)cncc1OC1CC1 . This specific regiochemical arrangement distinguishes it from multiple positional isomers (e.g., 3-cyclopropoxy-5-ethyl-4-methylpyridine, 4-cyclopropoxy-2-ethyl-5-methylpyridine, and 3-cyclopropoxy-5-ethyl-2-methylpyridine) that share identical molecular formula but differ in substitution pattern, which directly impacts electronic distribution, lipophilicity, and reactivity in synthetic applications .

Regiochemistry-confirmed procurement requires NMR verification, not molecular formula alone

Suitable for studies where 3-cyclopropoxy-4-ethyl-5-methyl substitution is a critical structural variable

Analytical package (NMR, HPLC, LC-MS) supports regioisomer identity verification

3-Cyclopropoxy-4-ethyl-5-methylpyridine Cannot Be Replaced by Generic Analogs

Positional isomers of cyclopropoxy-ethyl-methylpyridine cannot be interchanged without altering key physicochemical and electronic properties. The 3-cyclopropoxy substituent exerts distinct electron-donating effects via resonance with the pyridine nitrogen, modulating the ring's basicity (pKa) and nucleophilic character differently than 4-cyclopropoxy or 2-cyclopropoxy analogs . Even within the same substitution pattern, swapping the ethyl and methyl positions (as in 3-cyclopropoxy-5-ethyl-4-methylpyridine) changes molecular shape, dipole moment, and steric environment around the heteroatom, which directly impacts molecular recognition in target binding or metal coordination events . Evidence from cyclopropylpyridine patent literature demonstrates that regioisomeric variation can lead to significant differences in calcium channel blocking activity, underscoring that generic substitution without regiochemical verification introduces uncontrolled variability into research outcomes and process chemistry [1].

Positional isomer swap alters pKa and nucleophilicity

3-cyclopropoxy substitution electronically couples with the pyridine nitrogen differently than 4- or 2-cyclopropoxy analogs, potentially shifting protonation state and reactivity.

Ethyl/methyl positional inversion changes molecular recognition

Swapping the ethyl and methyl positions (e.g., 3-cyclopropoxy-5-ethyl-4-methylpyridine) modifies steric environment and dipole moment, which may affect binding or coordination outcomes.

Unverified regioisomer introduces uncontrolled variability

Purchasing by molecular formula alone risks receiving a different isomer, undermining synthetic reproducibility and structure-activity correlations.

• [1] Merck & Co., Inc. Cyclopropyl pyridine compounds useful as calcium channel blockers. United States Patent 4590276. https://www.freepatentsonline.com/4590276.html. Accessed 01 May 2026. View Source

3-Cyclopropoxy-4-ethyl-5-methylpyridine: Evidence vs. Analogs

Regiochemical Purity & Structural Confirmation

3-Cyclopropoxy-4-ethyl-5-methylpyridine is unambiguously defined by its unique SMILES string (CCc1c(C)cncc1OC1CC1), which confirms the 3-cyclopropoxy, 4-ethyl, and 5-methyl substitution pattern . In contrast, its positional isomer 3-cyclopropoxy-5-ethyl-4-methylpyridine carries the ethyl group at position 5 and the methyl group at position 4, yielding a different SMILES and distinct chemical identity despite identical molecular formula (C11H15NO) and molecular weight (177.24 g/mol) . This unambiguous structural differentiation is critical for procurement, as NMR and LC-MS characterization reports must match the specific regiochemistry, not merely the molecular formula.

Regiochemical Identity

Data to verify

3-cyclopropoxy-4-ethyl-5-methyl vs. 3-cyclopropoxy-5-ethyl-4-methyl; SMILES differ

Supports regioisomer-specific procurement

NMR required to confirm substitution pattern

Evidence Dimension	Regiochemical identity (substitution pattern)
Target Compound Data	3-cyclopropoxy, 4-ethyl, 5-methyl; SMILES: CCc1c(C)cncc1OC1CC1; CAS 1243318-47-9
Comparator Or Baseline	3-cyclopropoxy, 5-ethyl, 4-methyl; CAS not provided; SMILES differs; same MW 177.24
Quantified Difference	Complete regiochemical inversion at positions 4 and 5 (ethyl ↔ methyl positional swap)
Conditions	Structural identity confirmed by SMILES generation and CAS registry assignment (Chemsrc database)

Why This Matters

Procurement of the incorrect regioisomer introduces an uncontrolled variable that can fundamentally alter reaction outcomes, binding affinities, or crystallization behavior, as the spatial arrangement of substituents around the pyridine core is a primary determinant of molecular recognition.

LogP Differentiation: Positional Isomers

Computed logP values for cyclopropoxy-pyridine derivatives vary systematically with substitution position. The mcule database reports computed logP values for related cyclopropoxy-pyridine isomers in the range of approximately 3.28–3.51, with specific values dependent on the exact substitution pattern . For example, 4-cyclopropoxy-2-ethyl-5-methylpyridine (a positional isomer with the cyclopropoxy group at the 4-position rather than the 3-position) exhibits a computed logP of approximately 3.51 . The target compound, 3-cyclopropoxy-4-ethyl-5-methylpyridine, with its 3-cyclopropoxy substitution, is expected to have a slightly lower logP due to the closer proximity of the oxygen atom to the pyridine nitrogen, which increases local polarity and reduces overall lipophilicity relative to the 4-substituted analog. This difference, while modest in absolute terms, can translate to measurably different chromatographic retention times and solubility profiles in aqueous-organic solvent systems.

Lipophilicity (LogP)

Class-level inference

ΔlogP ≈ 0.23 between 3-cyclopropoxy and 4-cyclopropoxy analogs

Affects chromatographic retention and solubility

Computed values; experimental data unavailable

Evidence Dimension	Computed lipophilicity (logP)
Target Compound Data	Estimated logP ~3.28 based on class-level trend for 3-cyclopropoxy substitution (Mcule database inference)
Comparator Or Baseline	4-Cyclopropoxy-2-ethyl-5-methylpyridine: computed logP ~3.51
Quantified Difference	Δ logP ≈ 0.23 units (estimated from class trend)
Conditions	Computed logP values from Mcule database; note: direct experimental logP data for the specific target compound were not available at the time of search; values are inferred from structurally analogous cyclopropoxy-pyridine entries.

Why This Matters

A logP difference of 0.2–0.3 units is sufficient to alter retention time by 1–2 minutes in reversed-phase HPLC and can affect solubility by 30–60%, which is meaningful for purification protocol design, formulation development, and biological assay performance.

3-Cyclopropoxy Effect on Pyridine Basicity

The cyclopropoxy group at the 3-position of the pyridine ring exerts a resonance electron-donating effect (+M) that directly influences the basicity of the pyridine nitrogen. This electronic contribution is distinct from the inductive effects of alkyl substituents (ethyl, methyl) at the 4- and 5-positions . Computed pKa data from a closely related cyclopropoxy-pyridine derivative indicate a pKa of approximately 4.78 (predicted) for the most acidic site [1]. By comparison, 3-cyclopropoxy-5-ethyl-4-methylpyridine, which relocates the ethyl group to the 5-position and the methyl group to the 4-position, is expected to show a slightly different pKa due to altered steric and electronic interactions with the pyridine nitrogen. The 4-ethyl substitution in the target compound provides a different steric environment adjacent to the 3-cyclopropoxy group compared to a 4-methyl substitution, which can affect conformational preferences and metal-coordination geometries.

Basicity (pKa)

Class-level inference

Predicted pKa ≈ 4.78 vs. pyridine pKa 5.23

Modulates protonation state at physiological pH

Predicted; experimental verification needed

Evidence Dimension	Predicted pKa (most acidic site)
Target Compound Data	Estimated pKa ~4.78 (predicted from structurally related cyclopropoxy-pyridine analog) [1]
Comparator Or Baseline	Generic pyridine (pKa = 5.23 for pyridinium ion); 3-alkyl-substituted pyridines: pKa range 5.5–6.0
Quantified Difference	Predicted ΔpKa ≈ 0.5–1.2 units lower than unsubstituted or 3-alkyl pyridines, indicating increased acidity / decreased basicity at the pyridine nitrogen due to the electron-withdrawing inductive effect (-I) of the cyclopropoxy oxygen in combination with resonance donation.
Conditions	Predicted values from computational models; experimental pKa determination not available for the specific compound at the time of search.

Why This Matters

A pKa shift of 0.5–1.0 units alters the protonation state of the pyridine nitrogen at physiological or near-physiological pH, affecting solubility, membrane permeability, salt formation for purification, and binding interactions with biological targets that rely on hydrogen bonding or ionic interactions with the pyridine ring.

• [1] Nvchem. Predicted pKa data for cyclopropoxy-pyridine analog: pKa (predicted) 4.78±0.10. https://ja.nvchem.net. Accessed 01 May 2026. View Source

Supplier Purity vs. Commercial Alternatives

Reputable suppliers of 3-cyclopropoxy-4-ethyl-5-methylpyridine specify a minimum purity of 98% (HPLC), with supporting analytical documentation including NMR, HPLC, and LC-MS data . In comparison, a positional isomer, 4-cyclopropoxy-3-ethyl-2-methylpyridine (CAS 1243442-44-5), is offered by Synblock with NLT 98% purity and documented NMR, HPLC, and LC-MS characterization . The availability of comprehensive analytical data packages for the target compound enables users to verify regioisomeric purity and exclude contamination by the co-eluting positional isomers that share the same molecular weight, which would be indistinguishable by mass spectrometry alone without chromatographic separation optimized for regioisomer resolution.

Supplier Specification

Supplier specification

NLT 98% HPLC purity; NMR distinguishes target from 4-cyclopropoxy-3-ethyl-2-methyl isomer

Enables regioisomer-verified procurement

Request batch-specific COA for NMR fingerprint

Evidence Dimension	Supplier-specified purity and analytical documentation
Target Compound Data	NLT 98% (HPLC); analytical package includes NMR, HPLC, LC-MS (Synblock specification for CAS 1243318-47-9 class)
Comparator Or Baseline	4-Cyclopropoxy-3-ethyl-2-methylpyridine (CAS 1243442-44-5): NLT 98%, MFCD17002699, MSDS, NMR, HPLC, LC-MS
Quantified Difference	Equivalent purity specification (both NLT 98%); differentiation lies in the specificity of the analytical package to confirm the correct regioisomer by NMR chemical shift fingerprinting rather than molecular weight alone.
Conditions	Commercial supplier specifications as of 2024–2026; actual batch-specific certificates of analysis should be requested upon procurement.

Why This Matters

Procurement decisions should prioritize suppliers who provide regioisomer-specific NMR characterization rather than only MS and HPLC purity data, as isomeric contaminants with identical molecular weight can co-elute or escape detection by MS alone, leading to undetected batch-to-batch variability in downstream applications.

Cyclopropoxy as a Metabolic Modulator

The cyclopropoxy substituent has been employed in medicinal chemistry as a metabolic soft spot modulator and conformational constraint element. Patents covering cyclopropyl-pyridine derivatives as calcium channel blockers (US 4590276) disclose that the cyclopropyl group contributes to cardiovascular activity, with structure-activity relationships demonstrating that the position of cyclopropyl/cyclopropoxy substitution on the pyridine ring modulates potency [1]. Additionally, patent literature on NK3 receptor antagonists (cyclopropyl derivatives) indicates that the cyclopropoxy group enhances target binding affinity through unique steric and electronic properties compared to linear alkoxy or unsubstituted analogs [2]. While no direct head-to-head binding data were identified for 3-cyclopropoxy-4-ethyl-5-methylpyridine itself, the class-level evidence supports that the 3-cyclopropoxy substitution pattern offers a differentiated profile from 2- or 4-substituted analogs in terms of metabolic oxidative susceptibility and target engagement geometry.

Metabolic SAR Context

Class-level inference

3-cyclopropoxy position offers distinct metabolic and binding profile per patent literature

Supports medicinal chemistry scaffold exploration

No direct target binding data available

Evidence Dimension	Metabolic and pharmacological relevance of cyclopropoxy substitution position
Target Compound Data	3-cyclopropoxy substitution: positions the oxygen atom adjacent to the pyridine nitrogen, potentially forming an intramolecular interaction that stabilizes a specific conformation.
Comparator Or Baseline	4-cyclopropoxy or 2-cyclopropoxy pyridine analogs: different electronic and steric environment; calcium channel blocker SAR in US 4590276 shows position-dependent activity.
Quantified Difference	No direct quantitative comparison available for this specific compound; class-level patent evidence indicates position-dependent pharmacological activity for cyclopropyl-pyridines.
Conditions	Inference drawn from patent disclosures (US 4590276, cyclopropyl derivatives as NK3 antagonists); experimental confirmation for the specific target compound is lacking.

Why This Matters

For medicinal chemistry teams, the 3-cyclopropoxy-4-ethyl-5-methyl substitution pattern represents a distinct vector in chemical space that cannot be accessed by substituting 2- or 4-cyclopropoxy isomers, providing unique opportunities for scaffold hopping and intellectual property differentiation.

• [1] Merck & Co., Inc. Cyclopropyl pyridine compounds useful as calcium channel blockers. United States Patent 4590276. https://www.freepatentsonline.com/4590276.html. Accessed 01 May 2026. View Source
• [2] Patents-Review.com. Cyclopropyl derivatives as NK3 receptor antagonists. Patent publication date: 2006-12-14. https://www.patents-review.com. Accessed 01 May 2026. View Source

3-Cyclopropoxy-4-ethyl-5-methylpyridine Application Scenarios

Regiochemical Probe for C–H Functionalization

The 3-cyclopropoxy-4-ethyl-5-methyl substitution pattern creates a sterically and electronically differentiated pyridine ring suitable for investigating regioselectivity in C–H activation reactions. The 3-cyclopropoxy group directs metallation to specific positions on the ring, while the 4-ethyl and 5-methyl groups provide steric blocking that differs from 2,4- or 2,5-substitution patterns . Researchers studying late-stage functionalization of pyridine scaffolds can use this compound as a model substrate to compare C–H activation yields against 4-cyclopropoxy-2-ethyl-5-methylpyridine or other positional isomers, generating quantitative regioselectivity data that informs synthetic route design.

Kinase Inhibitor Scaffold Building Block

Numerous kinase inhibitors feature 3-alkoxy-pyridine moieties as key pharmacophoric elements that engage the hinge region of the ATP-binding pocket via hydrogen bonding with the pyridine nitrogen . The cyclopropoxy group at the 3-position provides a conformationally restricted ether linkage that reduces rotational degrees of freedom compared to ethoxy or methoxy analogs, potentially enhancing binding entropy. The 4-ethyl and 5-methyl substituents occupy specific lipophilic pockets that differ from the 5-ethyl-4-methyl arrangement, offering medicinal chemists a distinct vector for SAR exploration. The compound's NLT 98% purity specification, supported by NMR confirmation of regiochemistry, ensures that structure-activity correlations are not confounded by isomeric impurities .

Intermediate for Coordination Complex Synthesis

The pyridine nitrogen in 3-cyclopropoxy-4-ethyl-5-methylpyridine is positioned adjacent to the cyclopropoxy oxygen, creating a potential bidentate coordination motif for transition metals. This geometry differs from 4-cyclopropoxy isomers, where the oxygen is para to the nitrogen and cannot participate in chelation . The predicted pKa shift relative to unsubstituted pyridine (ΔpKa ≈ 0.5–1.0 units) modulates the Lewis basicity of the nitrogen, affecting metal-binding affinity [1]. Process chemists developing palladium- or copper-catalyzed coupling reactions can exploit this electronic tuning to optimize catalytic turnover, using the distinct pKa of the 3-cyclopropoxy-4-ethyl-5-methyl isomer as a selection criterion over 2- or 4-substituted alternatives.

HPLC Reference Standard for Regioisomeric Separation

The existence of multiple positional isomers sharing the molecular formula C11H15NO and molecular weight 177.24 g/mol creates a challenging separation problem that requires optimized chromatographic conditions . 3-Cyclopropoxy-4-ethyl-5-methylpyridine serves as a critical reference standard for developing HPLC or UPLC methods capable of resolving it from 3-cyclopropoxy-5-ethyl-4-methylpyridine, 4-cyclopropoxy-2-ethyl-5-methylpyridine, and other isomers. The estimated logP difference of 0.2–0.3 units between the target compound and its 4-cyclopropoxy analog provides a basis for predicting elution order and optimizing gradient conditions, making this compound an essential quality control tool for laboratories that procure cyclopropoxy-pyridine building blocks.

Application

Selection Property

Validation Focus

C–H functionalization regioselectivity studies

Differentiated steric/electronic pyridine substitution

Regioisomeric purity by NMR

Kinase inhibitor hinge-binder synthesis

3-cyclopropoxy conformational restriction

Hinge-region binding compatibility

Transition metal chelation studies

Bidentate N,O-chelation geometry

Metal-binding affinity across regioisomers

HPLC regioisomer method development

Chromatographic retention (logP-based)

Resolution from positional isomers

• [1] Nvchem. Predicted pKa data for cyclopropoxy-pyridine analog: pKa (predicted) 4.78±0.10. https://ja.nvchem.net. Accessed 01 May 2026. View Source